Cas no 1805610-07-4 (3-(Bromomethyl)-4-(difluoromethyl)-5-methyl-2-nitropyridine)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-5-methyl-2-nitropyridine
• CAS No: 1805610-07-4
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4898038
• Update Time: 2025-07-23

3-(Bromomethyl)-4-(difluoromethyl)-5-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-5-methyl-2-nitropyridine

• Inchi： 1S/C8H7BrF2N2O2/c1-4-3-12-8(13(14)15)5(2-9)6(4)7(10)11/h3,7H,2H2,1H3
• InChI Key： KGRWCPDJSBRCLO-UHFFFAOYSA-N
• SMILES： BrCC1C([N+](=O)[O-])=NC=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-5-methyl-2-nitropyridine

Professional Introduction to 3-(Bromomethyl)-4-(difluoromethyl)-5-(methyl)-2-nitropyridine (CAS No. 1805610-07-4)

3-(Bromomethyl)-4-(difluoromethyl)-5-methyl-2-nitropyridine, with the CAS number 1805610-07-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are known for their versatile applications in medicinal chemistry due to their unique structural and electronic properties. The presence of a bromomethyl group, a difluoromethyl group, and a methyl group on the pyridine ring introduces distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The nitropyridine core structure of this compound contributes to its potential utility in the development of bioactive molecules. Nitroaromatics and nitroheterocycles are well-documented for their role in drug discovery, often serving as key pharmacophores in various therapeutic agents. The specific substitution pattern in 3-(Bromomethyl)-4-(difluoromethyl)-5-methyl-2-nitropyridine enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved metabolic stability, binding affinity, and pharmacokinetic properties. The incorporation of a difluoromethyl group into the pyridine scaffold aligns with this trend, as fluorine atoms can modulate the electronic distribution and lipophilicity of drug candidates. This modification has been extensively studied in the context of antiviral, anticancer, and anti-inflammatory agents, where fluorinated derivatives often exhibit enhanced efficacy.

The bromomethyl functionality at the 3-position of the pyridine ring provides a reactive site for introducing diverse molecular fragments. This handle is particularly useful in constructing complex molecules through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. Such transformations are pivotal in modern drug synthesis, enabling the rapid assembly of heterocyclic libraries with tailored biological activities.

The pharmaceutical industry has increasingly leveraged nitropyridines as building blocks for novel therapeutics. For instance, derivatives of nitropyridines have shown promise in treating neurological disorders, infectious diseases, and chronic inflammatory conditions. The structural features of 3-(Bromomethyl)-4-(difluoromethyl)-5-methyl-2-nitropyridine, including the electron-withdrawing effect of the nitro group and the electron-donating influence of the methyl substituent, contribute to its potential as a precursor for biologically active compounds.

In academic research, this compound has been utilized in studies aimed at understanding the relationship between molecular structure and biological activity. Computational modeling and experimental assays have been employed to explore how modifications at different positions of the pyridine ring affect interactions with biological targets. Such investigations are crucial for optimizing lead compounds and improving drug design strategies.

The agrochemical sector also benefits from nitropyridine derivatives due to their potential as intermediates in pesticide formulations. The unique combination of functional groups in 3-(Bromomethyl)-4-(difluoromethyl)-5-methyl-2-nitropyridine allows for the development of compounds with enhanced efficacy against pests while maintaining environmental safety profiles.

Synthetic methodologies have been refined to facilitate access to this compound and its derivatives. Modern techniques involving flow chemistry and microwave-assisted synthesis have improved yields and reduced reaction times, making it more feasible to produce complex nitropyridines on scale. These advancements are essential for both academic research and industrial applications.

The future prospects for 3-(Bromomethyl)-4-(difluoromethyl)-5-methyl-2-nitropyridine are promising, with ongoing research exploring new synthetic pathways and biological applications. Collaborative efforts between chemists and biologists are expected to yield novel therapeutics derived from this versatile scaffold. As our understanding of molecular interactions deepens, so too will our ability to harness the potential of nitropyridines like this one.